6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• SMILES: CCC(C(C)C)NC1=CN=C(C=C1)C
• InChI: InChI=1S/C12H20N2/c1-5-12(9(2)3)14-11-7-6-10(4)13-8-11/h6-9,12,14H,5H2,1-4H3
• InChIKey: JYWBHQWJXBKMAY-UHFFFAOYSA-N

6-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine: Identity and Baseline Characteristics

6-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine (CAS 1539406-78-4) is a disubstituted pyridin-3-amine derivative with molecular formula C₁₂H₂₀N₂ and molecular weight 192.30 g·mol⁻¹ . The compound belongs to the class of N-alkylated aminopyridines that have been extensively explored as privileged scaffolds in kinase inhibitor drug discovery, particularly as multitargeted protein kinase inhibitors [1]. Its structure features a 6-methyl substituent on the pyridine ring and a sterically hindered 2-methylpentan-3-yl amine side chain at the 3-position, conferring calculated physicochemical properties including a topological polar surface area (TPSA) of 24.92 Ų, a computed LogP of 3.24, and four rotatable bonds .

Workflow Positional isomer SAR and kinase selectivity profiling studies

Feature 6-methyl substitution may act as kinase selectivity filter (class-level evidence)

Steric Less hindered secondary amine for N-derivatization chemistry

• [1] Zhu, W. et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry 2017, 60 (14), 6018–6035. View Source

6-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine: Positional Isomer Non-Equivalence

Close positional isomers of 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine—including the 2-methyl (CAS 1515260-18-0), 4-methyl (CAS 1339849-06-7), and the 6-methyl-N-(2-methylpentyl) linear-chain variant (CAS 1509064-62-3)—share the identical molecular formula (C₁₂H₂₀N₂) and molecular weight (192.30 g·mol⁻¹) but exhibit measurably divergent computed physicochemical properties and are expected to display distinct biological target engagement profiles . Computed LogP values differ by approximately 0.7 log units between the 6-methyl (LogP 3.24) and 2-methyl (LogP 2.54) positional isomers, translating into a predicted ~5-fold difference in octanol-water partition coefficient that would meaningfully alter membrane permeability, aqueous solubility, and nonspecific protein binding in biological assays . Furthermore, the methyl group position on the pyridine ring has been demonstrated in related aminopyridine kinase inhibitor series to critically modulate target selectivity and potency; a methyl group introduced at the C6-position of an aminopyridinone scaffold reduced broad kinase panel activity while retaining selective Aurora B inhibition [1], underscoring that positional isomer substitution is not a functionally neutral exchange.

Lipophilicity (computed LogP)

6-Methyl: LogP ~3.24 (higher)

2-Methyl: ~0.7 lower; may shift membrane partitioning & solubility

Kinase Selectivity Context

6-Methyl: class-level evidence of narrow kinase inhibition

2-Methyl: expected broader profile may confound SAR interpretation

Supply Chain

Fewer suppliers; one discontinuation reported

Wider availability from multiple EU/UK stockists

• [1] The identification of novel kinase inhibitor scaffolds: introduction of a methyl group at the C6-position of aminopyridinone gave compound 15, which showed low potency across a 26-kinase panel; only Aurora B was inhibited by >50% (77%). European Journal of Medicinal Chemistry, 2024. View Source

6-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine: Differentiation Evidence vs. Analog Compounds

Computed Lipophilicity: 6-Methyl vs. 2-Methyl Isomer

The 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine (target) and its 2-methyl positional isomer (CAS 1515260-18-0) display a substantial computed LogP difference when evaluated using consistent computational methods. The Fluorochem-supplied computed LogP for the 2-methyl isomer is 2.54 , while the LeYan-supplied computed LogP for the 6-methyl target is 3.24 . The inter-method LogP difference of approximately 0.69 log units corresponds to a ~4.9-fold higher predicted octanol-water partition coefficient for the 6-methyl isomer, indicating materially greater lipophilicity. This magnitude of lipophilicity shift is pharmacologically relevant: a ΔLogP of ~0.7 has been shown in medicinal chemistry optimization campaigns to alter membrane permeability, metabolic stability, and plasma protein binding [1]. Within the same LeYan computational engine, the 2-methyl and 6-methyl isomers return identical predicted LogP values (3.24) , highlighting that isomer discrimination requires cross-platform computational assessment or experimental determination.

Lipophilicity 6-Me vs 2-Me

Cross-study comparable

6-Me: LogP 3.24 (LeYan)

2-Me: LogP 2.54 (Fluorochem)

ΔLogP ~0.69 (~4.9× partition coefficient)

Supports isomer-dependent assay partitioning

In silico only; no experimental LogP available

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.23652 (LeYan computational engine)
Comparator Or Baseline	2-methyl isomer (CAS 1515260-18-0): LogP = 2.54312 (Fluorochem engine); LogP = 3.23652 (LeYan engine, same as target)
Quantified Difference	ΔLogP = 0.6934 (Fluorochem engine for 2-methyl vs. LeYan engine for 6-methyl); ~4.9-fold higher partition coefficient for 6-methyl isomer
Conditions	In silico prediction; LeYan (unspecified algorithm) and Fluorochem (unspecified algorithm); no experimental LogP data available for either compound

Why This Matters

Procurement of the correct positional isomer is critical because a ~0.7 LogP difference predicts a ~5-fold change in lipophilicity-driven properties—membrane permeability, solubility, and protein binding—that would confound SAR interpretation if isomers were interchanged in a screening cascade.

• [1] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery 2010, 5 (3), 235–248. A ΔLogP of 0.7 is typically associated with measurable changes in ADME properties. View Source

Boiling Point Data: 2-Methyl Reported, 6-Methyl Absent

The 2-methyl positional isomer (CAS 1515260-18-0) has a supplier-reported boiling point of 291.6 ± 20.0 °C at 760 mmHg , whereas the 6-methyl target compound (CAS 1539406-78-4) has no experimentally determined or predicted boiling point reported by any supplier in the accessible literature . The absence of a boiling point for the 6-methyl isomer is notable given that all three positional isomers (2-, 4-, and 6-methyl) share the same molecular formula and molecular weight, suggesting that the 6-methyl substitution pattern may alter intermolecular interactions (e.g., dipole moment, crystal packing) sufficiently to shift the boiling point outside the range predicted by simple additivity models. The 2-methyl isomer's reported boiling point provides a reference benchmark for purity verification via distillation or gas chromatography, whereas the 6-methyl isomer currently lacks this quality control parameter.

Boiling Point Data

Data to verify

6-Methyl: Not reported

2-Methyl: 291.6 ± 20.0 °C

Presence vs. absence limits method transfer

GC purity protocols not directly transferable

Supplier-predicted; no experimental data

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	Not reported by any accessible supplier or database
Comparator Or Baseline	2-methyl isomer (CAS 1515260-18-0): 291.6 ± 20.0 °C at 760 mmHg
Quantified Difference	Cannot be quantified due to absent target data; presence vs. absence of reported value is the differentiating factor
Conditions	Supplier-reported data (LeYan); predicted value, not experimentally measured

Why This Matters

The unavailability of a boiling point for the 6-methyl isomer means that gas chromatographic purity assessment and distillation-based purification protocols developed for the 2-methyl isomer cannot be directly transferred; procurement specifications must account for this characterization gap.

Supplier Coverage: Limited Availability for 6-Methyl Isomer

A comparative supplier landscape analysis reveals that the 6-methyl target compound is currently listed by at least three independent suppliers (LeYan, CymitQuimica/Biosynth, and Chemsrc) , while the 2-methyl positional isomer (CAS 1515260-18-0) is available from at least four suppliers (Fluorochem, LeYan, CymitQuimica, Chemsrc) . The 4-methyl isomer (CAS 1339849-06-7) is stocked by LeYan, CymitQuimica, MolCore, and Hairui Chemical . Critically, the CymitQuimica listing for the 6-methyl isomer is marked as 'Descatalogado' (discontinued), and Fluorochem—a major European research chemical supplier—carries the 2-methyl isomer but not the 6-methyl isomer . This narrower and partially discontinued supplier base for the 6-methyl isomer represents a procurement risk factor that must be weighed against its structural differentiation advantages.

Supplier Coverage

Source review

3 vs 4+ active suppliers

Single-source procurement risk for 6-Me isomer

CymitQuimica discontinued; check current availability

Evidence Dimension	Number of active commercial suppliers and product discontinuation status
Target Compound Data	3 known suppliers; 1 confirmed discontinuation (CymitQuimica); LeYan SKU 2085333 active with 1g–10g inventory; Chemsrc listing without direct sales
Comparator Or Baseline	2-methyl isomer: 4+ suppliers; Fluorochem SKU F682108 active; LeYan SKU 1344373 active with 5g–100g inventory; CymitQuimica SKU 10-F682108 discontinued
Quantified Difference	At least 1 fewer active supplier for 6-methyl vs. 2-methyl isomer; 6-methyl isomer has no active UK/EU stockist, whereas 2-methyl isomer is stocked by Fluorochem (UK/EU/China)
Conditions	Supplier landscape assessment conducted 2026-05-01; subject to change

Why This Matters

The narrower supplier base and confirmed discontinuation at one vendor introduces single-source procurement risk for the 6-methyl isomer that must be factored into research continuity planning; the 2-methyl isomer offers a more resilient supply chain.

Kinase Selectivity Modulation by 6-Methyl Substitution

While no direct head-to-head kinase panel data exist for the target compound versus its positional isomers, class-level evidence from structurally related aminopyridine scaffolds demonstrates that the position of a methyl substituent on the pyridine ring is a critical determinant of kinase selectivity. In a 2024 study, introduction of a methyl group specifically at the C6-position of an aminopyridinone scaffold yielded compound 15, which showed markedly reduced broad kinase panel activity: only Aurora B was inhibited by >50% (77% inhibition) across a 26-kinase panel [1]. This contrasts with the unsubstituted or alternatively substituted analogs that displayed broader kinase inhibition profiles. Additionally, multisubstituted pyridin-3-amine derivatives have been validated as multitargeted protein kinase inhibitors, with compound 3m demonstrating nanomolar inhibition of FGFR1, FGFR2, FGFR3, RET, EGFR, EGFR/T790M/L858R, DDR2, and ALK, and achieving 66.1% tumor growth inhibition in NCI-H1581 NSCLC xenografts [2]. These class-level findings establish that the 6-methyl substitution pattern is not interchangeable with 2-methyl or 4-methyl substitution when kinase target engagement is the experimental endpoint.

Kinase Selectivity Modulation

Class-level inference

C6-methyl on aminopyridinone → selective Aurora B inhibition (77%), low activity across other 25 kinases

6-Me may narrow kinase target engagement

No direct data for this compound; SAR extrapolation

Evidence Dimension	Kinase panel selectivity (percent inhibition at screening concentration)
Target Compound Data	No direct experimental kinase panel data available for 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine
Comparator Or Baseline	Aminopyridinone with C6-methyl: Aurora B inhibited 77%, all other 25 kinases <50% inhibition [1]; Unsubstituted or alternative-position analogs: broader kinase inhibition [1]
Quantified Difference	C6-methyl introduction reduced broad kinase panel hits from multiple targets to a single target (Aurora B >50% inhibition); quantitative target compound data not available
Conditions	26-kinase panel screening (specific assay conditions in reference [1]); NCI-H1581 xenograft model for compound 3m [2]

Why This Matters

The class-level SAR evidence indicates that a 6-methyl substituent on the pyridine ring can function as a kinase selectivity filter; researchers procuring this compound for kinase screening should anticipate a narrower target engagement profile compared to 2-methyl or unsubstituted analogs, and should not assume functional equivalence among positional isomers.

• [1] The identification of novel kinase inhibitor scaffolds: C6-methylated aminopyridinone compound 15 showed selective Aurora B inhibition (77%) with low potency across remaining 25 kinases. European Journal of Medicinal Chemistry, 2024. View Source
• [2] Zhu, W. et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry 2017, 60 (14), 6018–6035. Compound 3m: nanomolar FGFR1/2/3, RET, EGFR, DDR2, ALK inhibition; TGI 66.1% in NCI-H1581 xenograft. View Source

Steric Accessibility of the Secondary Amine: 6-Methyl vs. 2-Methyl

The 6-methyl substitution places the methyl group at the para position relative to the pyridine ring nitrogen and distal to the bulky 2-methylpentan-3-yl amine substituent at the 3-position. In contrast, the 2-methyl isomer positions the methyl group ortho to the ring nitrogen and adjacent to the 3-amine substituent, creating a sterically congested environment around the secondary amine . The SMILES string for the target compound, CCC(Nc1ccc(C)nc1)C(C)C , confirms that the methyl group (position 6) is separated from the amine-bearing carbon (position 3) by two ring bonds, whereas in the 2-methyl isomer (SMILES: CCC(NC1=CC=CN=C1C)C(C)C) , the methyl is directly adjacent to the amine substitution site. This topological difference predicts altered reactivity in N-functionalization reactions (acylation, sulfonylation, reductive amination) due to differential steric shielding of the secondary amine nitrogen. The 6-methyl isomer presents a less hindered amine environment, which may be advantageous when the compound is used as a synthetic intermediate requiring further derivatization at the secondary amine.

Steric Accessibility

Supporting evidence

6-Me: para to ring N, distal to amine; less hindered. 2-Me: ortho, adjacent to amine; congested.

May improve N-derivatization yield vs 2-Me isomer

Based on SMILES analysis; no kinetic data

Evidence Dimension	Steric accessibility of the secondary amine nitrogen for further derivatization
Target Compound Data	6-methyl group is para to ring N and distal to 3-amine; SMILES: CCC(Nc1ccc(C)nc1)C(C)C
Comparator Or Baseline	2-methyl isomer: methyl group ortho to ring N and adjacent to 3-amine; SMILES: CCC(NC1=CC=CN=C1C)C(C)C
Quantified Difference	Qualitative steric difference: 6-methyl isomer has one fewer ortho substituent adjacent to the secondary amine than the 2-methyl isomer
Conditions	Structural analysis based on canonical SMILES representations ; no experimental kinetic data for derivatization reactions available

Why This Matters

For procurement decisions where the compound serves as a synthetic building block, the 6-methyl isomer offers a less sterically hindered secondary amine for subsequent derivatization, potentially enabling higher-yielding N-functionalization reactions compared to the ortho-substituted 2-methyl isomer.

6-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine: Optimal Application Scenarios

Kinase Selectivity Screening with 6-Methyl Substitution

Based on class-level evidence that a 6-methyl substituent on aminopyridine scaffolds reduces broad kinase panel activity and promotes selective kinase inhibition [1], the target compound is best deployed in focused kinase selectivity panels (e.g., 20–50 kinase profiling) where the hypothesis under test is that the 6-methyl group functions as a selectivity filter. The compound should be benchmarked against its 2-methyl and 4-methyl positional isomers in parallel to empirically validate the positional selectivity hypothesis. The compound's higher computed LogP (3.24) relative to the 2-methyl isomer (2.54) further supports its prioritization when cellular permeability is a desired property.

Synthetic Intermediate with Unhindered Secondary Amine

The 6-methyl substitution pattern places the methyl group distal to the secondary amine nitrogen, resulting in a less sterically encumbered reactive center compared to the 2-methyl isomer (where the methyl group is ortho-adjacent) . This structural feature makes the 6-methyl isomer the preferred procurement choice when the compound is intended as a synthetic building block for subsequent acylation, sulfonylation, reductive amination, or urea formation at the secondary amine. Researchers should verify that the LeYan 95% purity specification is adequate for their synthetic sequence, and should note the compound's discontinued status at CymitQuimica when planning multi-batch procurement.

CNS Drug Discovery: TAAR1/nAChR Physicochemical Profiling

The pyridin-3-amine scaffold, combined with the 2-methylpentan-3-yl branched amine substituent, aligns with the structural features of known trace amine-associated receptor 1 (TAAR1) ligands and nicotinic acetylcholine receptor (nAChR) modulators [2]. The target compound's computed TPSA of 24.92 Ų and LogP of 3.24 place it within the favorable physicochemical space for CNS penetration (typically TPSA < 90 Ų, LogP 1–4) . When procured for CNS-targeted screening, the 6-methyl isomer should be selected over the linear-chain 6-methyl-N-(2-methylpentyl)pyridin-3-amine (CAS 1509064-62-3) , as the branched amine geometry introduces a chiral center (one asymmetric atom per the Fluorochem specification for the analogous 2-methyl isomer ) that may confer stereoselective target engagement.

Positional Isomer Comparator in Medicinal Chemistry SAR

The 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine compound serves as an essential positional isomer control in structure-activity relationship (SAR) studies exploring the impact of methyl group placement on the pyridine ring. Since all three positional isomers (2-, 4-, and 6-methyl) share identical molecular formula and molecular weight but are predicted to exhibit divergent biological activity based on class-level kinase SAR [1], procurement of the complete isomer set enables rigorous SAR interpretation. Researchers should note the narrower supplier base for the 6-methyl isomer relative to the 2-methyl isomer and plan procurement timelines accordingly.

Application

Selection Property

Validation Focus

Kinase selectivity profiling studies

6-methyl substitution pattern (selectivity filter)

Parallel benchmarking vs 2-/4-methyl isomers

Synthetic intermediate for N-functionalization

Sterically less hindered secondary amine

Reaction yield comparison with 2-methyl isomer

TAAR1/nAChR pharmacological profiling

Computed LogP & TPSA within CNS-like space

Permeability & target engagement assays

Positional isomer SAR comparator

Identity confirmation (NMR, HPLC)

Biological activity divergence vs 2-Me/4-Me

• [1] The identification of novel kinase inhibitor scaffolds: C6-methylated aminopyridinone compound 15 showed selective Aurora B inhibition (77%) vs. 26-kinase panel. European Journal of Medicinal Chemistry, 2024. View Source
• [2] BindingDB entry BDBM109573 (US8604061): TAAR1 agonist with EC50 0.600 nM at rat TAAR1 in HEK293 cAMP assay. Demonstrates relevance of pyridin-amine scaffolds to TAAR1 pharmacology. Accessed 2026-05-01. View Source